Cas no 1215615-36-3 (4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride
• CAS No: 1215615-36-3
• MF: C₁₂H₁₅Cl₂N₃S
• MW: 304.238599061966
• CID: 5776631
• PubChem ID: 16809707
• Update Time: 2025-10-28

4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2467-0121
• 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole;hydrochloride
• 4-CHLORO-2-(4-METHYLPIPERAZIN-1-YL)-1,3-BENZOTHIAZOLE HYDROCHLORIDE
• AKOS026681912
• 1215615-36-3
• 4-chloro-2-(4-methylpiperazin-1-yl)benzo[d]thiazole hydrochloride
• Benzothiazole, 4-chloro-2-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride

• Inchi： 1S/C12H14ClN3S.ClH/c1-15-5-7-16(8-6-15)12-14-11-9(13)3-2-4-10(11)17-12;/h2-4H,5-8H2,1H3;1H
• InChI Key： YZRZWJUTQQAOCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(N1CCN(C)CC1)S2.Cl

Computed Properties

• Exact Mass: 303.0363741g/mol
• Monoisotopic Mass: 303.0363741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride

Introduction to 4-Chloro-2-(4-Methylpiperazin-1-yl)-1,3-Benzothiazole Hydrochloride (CAS No. 1215615-36-3)

4-Chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride (CAS No. 1215615-36-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. The presence of the 4-chloro and 4-methylpiperazin-1-yl substituents imparts unique pharmacological characteristics to this molecule, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride consists of a benzothiazole core with a chlorine atom at the 4-position and a 4-methylpiperazine moiety attached at the 2-position. The hydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations. The piperazine ring, particularly when substituted with a methyl group, is known to enhance the compound's ability to interact with specific biological targets, such as receptors and enzymes.

Recent studies have highlighted the potential of 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of essential metabolic pathways, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have revealed that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have shown that 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride has a favorable safety profile at therapeutic doses. Animal models have demonstrated that it is well-tolerated with minimal adverse effects on major organs such as the liver and kidneys. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride extend beyond antifungal and anticancer therapy. Recent research has explored its use as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 4-chloro-2-(4-methylpiperazin-1-yl)-1,3-benzothiazole hydrochloride (CAS No. 1215615-36-3) is a versatile compound with significant potential in multiple therapeutic areas. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, paving the way for innovative treatments in various medical fields.